(1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine

• IUPAC Name: (1-methyl-3,4-dihydroisochromen-1-yl)methanamine
• InChI: InChI=1S/C11H15NO/c1-11(8-12)10-5-3-2-4-9(10)6-7-13-11/h2-5H,6-8,12H2,1H3
• InChI Key: IRCNHRUFYOZNBH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2CCO1)CN
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol

Description

“(1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine” is a chemical compound with the molecular formula C11H15NO. It is also known as 1-methylisochroman-1-yl)methanamine.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C11H15NO/c1-11(8-12)10-5-3-2-4-9(10)6-7-13-11/h2-5H,6-8,12H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 177.25. It is a liquid at room temperature.

Scientific Research Applications

Iron(III) Complexes for Cellular Imaging and Photocytotoxicity

Iron(III) complexes, including phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine and its derivatives, have been synthesized and explored for their photocytotoxic properties. These complexes demonstrated unprecedented photocytotoxicity in red light to various cell lines through apoptosis and the generation of reactive oxygen species. They also showed potential for cellular imaging due to their ability to interact favorably with calf thymus DNA and photocleave pUC19 DNA, forming hydroxyl radicals under red light exposure (Basu et al., 2014).

Domino Fusion and Metal-Induced Oxygen Insertion

Research on the reaction of similar compounds with cobalt and oxygen has led to the discovery of a metal and valence-dependent process for obtaining large molecules not achievable through common organic synthesis. This process, highlighted by crystallography, mass spectrometry, and DFT calculations, opens new avenues for selective synthesis of complex molecules (Chen et al., 2020).

Anticonvulsant Agents

Novel Schiff bases synthesized through condensation reactions have shown potential as anticonvulsant agents. These compounds, including various derivatives of 3-aminomethyl pyridine, exhibited significant protection against seizures in different models, suggesting their therapeutic potential in epilepsy management (Pandey & Srivastava, 2011).

Catalytic Applications of Pincer Palladacycles

1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives have been synthesized and undergone C–H bond activation to afford unsymmetrical NCN′ pincer palladacycles. These complexes have shown good catalytic activity and selectivity, demonstrating their potential in synthetic organic chemistry (Roffe et al., 2016).

Eco-friendly Corrosion Inhibitor for Steel

Amino acid compounds, including derivatives of benzimidazole, have been studied as inhibitors for steel corrosion in acidic solutions. These studies combine electrochemical techniques with theoretical approaches, providing insights into the mechanisms of corrosion inhibition and the development of eco-friendly materials (Yadav, Sarkar, & Purkait, 2015).

Safety and Hazards

The safety information available indicates that “(1-methyl-3,4-dihydro-1H-2-benzopyran-1-yl)methanamine” may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation. Proper precautions should be taken while handling this compound.